N'-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide
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Overview
Description
N-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as BBD, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
N'-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been studied for its potential applications in various scientific research fields. In medicinal chemistry, this compound has shown promise as a potential drug candidate for the treatment of cancer and other diseases. In pharmacology, this compound has been studied for its effects on various cellular pathways, including the PI3K/Akt/mTOR pathway. In biochemistry, this compound has been used as a tool to study protein-protein interactions and enzyme activity.
Mechanism of Action
The mechanism of action of N'-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is not fully understood, but it is believed to act by inhibiting the PI3K/Akt/mTOR pathway. This pathway is involved in various cellular processes, including cell growth, survival, and metabolism. By inhibiting this pathway, this compound may have anti-tumor effects and may also be useful in the treatment of other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits cell growth and induces apoptosis in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it a cost-effective tool for scientific research. However, one limitation of using this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N'-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One area of research is the development of this compound as a potential drug candidate for the treatment of cancer and other diseases. Another area of research is the further study of the mechanism of action of this compound, including its effects on other cellular pathways. Additionally, this compound may be useful as a tool for studying protein-protein interactions and enzyme activity.
Synthesis Methods
The synthesis of N'-[(2-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide involves the reaction of 3,4-dimethoxybenzenecarboximidamide with 2-bromobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields this compound as a white solid. The purity of the compound can be confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.
Properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-bromobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O4/c1-21-13-8-7-10(9-14(13)22-2)15(18)19-23-16(20)11-5-3-4-6-12(11)17/h3-9H,1-2H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSWEPRZJIZISO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC=CC=C2Br)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC=CC=C2Br)/N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.